2-fluoro-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)benzamide

• IUPAC Name: 2-fluoro-N-(oxolan-2-ylmethylcarbamothioyl)benzamide
• InChI: InChI=1S/C13H15FN2O2S/c14-11-6-2-1-5-10(11)12(17)16-13(19)15-8-9-4-3-7-18-9/h1-2,5-6,9H,3-4,7-8H2,(H2,15,16,17,19)
• InChI Key: SPSDGCRZRPQEEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C13H15FN2O2S
• Molecular Weight: 282.34 g/mol

Description

“2-fluoro-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)benzamide” is a chemical compound. The exact properties and applications of this specific compound are not widely documented in the available literature.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For “this compound”, the molecular formula is C13H15FN2O2S, with an average mass of 282.334 Da.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Synthesis of Fluorinated Heterocycles : Fluorinated compounds are crucial in medicinal chemistry due to their unique properties. Research on N-Benzoyl β,β-difluoroenamides and N-benzoyl fluoroynamides explores their use as precursors in the synthesis of heterocyclic compounds like 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones. These fluorinated heterocycles exhibit unique electrophilic reactivity, essential for developing pharmaceuticals and agrochemicals (Meiresonne et al., 2015).

Antimicrobial Activity

Antipathogenic Activity of Thiourea Derivatives : Fluorinated benzamide analogues, including those with carbamothioyl groups, have been investigated for their antimicrobial properties. A study on acylthioureas highlighted the synthesis of derivatives with significant anti-pathogenic activity, especially against strains known for biofilm formation, suggesting potential in developing novel antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011).

Drug Development and Imaging

Imaging of Solid Tumors with PET : Fluorine-18 labeled benzamide analogues have been synthesized for positron emission tomography (PET) imaging of the sigma-2 receptor status in solid tumors, showing promise for diagnostic imaging in oncology. The biodistribution studies indicated high tumor uptake, suggesting their utility in clinical imaging applications (Tu et al., 2007).

Fluorination Techniques

Ortho-Fluorination Using NMP : Research on Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination of benzylamines showcases advanced methodologies in the synthesis of fluorinated compounds, crucial for the development of pharmaceuticals and agrochemicals. The use of specific fluorination agents and promoters demonstrates the versatility of fluorination techniques in organic synthesis (Wang, Mei, & Yu, 2009).